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Source Plants and Primary Extraction Solvents
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Compound Focus: Agathisflavone

CAS No.: 28441-98-7

Cat. No.: S517515

Agathisflavone is a biflavonoid found in various plant species. The table below summarizes the plants and

solvents used in documented extraction protocols.

Primary Extraction

Plant Source Part Used Purification Method Citation
Solvent
Caesalpinia Leaves Methanol [1] [2] [3] Chromatography on
pyramidalis (Syn. silica gel [1] [2]
Poincianella
pyramidalis)
Anacardium Leaf Ethyl Acetate (for Information not
occidentale (Cashew) fractionation) [4] specified in source
Rhus parviflora Information Polar or medium-polar Information not
not specified solvents (Methanol, specified in source

Ethanol) [1] [2]

Detailed Extraction and Isolation Protocol

The most detailed experimental protocol for agathisflavone isolation comes from research on Caesalpinia

pyramidalis [1] [2].
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¢ Plant Material Preparation: Fresh leaves of Caesalpinia pyramidalis are collected and identified. A
voucher specimen is typically deposited in a herbarium for future reference.

e Maceration and Extraction: The fresh leaves are extracted with methanol through a maceration
process.

¢ Isolation and Purification: The crude methanol extract is subjected to chromatographic separation,
often using a silica gel column, to obtain pure agathisflavone.

e Compound Identification: The structure of the isolated compound is elucidated using spectroscopic
techniques, including 1D and 2D Nuclear Magnetic Resonance (NMR) and Liquid Chromatography—
Mass Spectrometry (LS-MS) [1] [2]. It is noted that agathisflavone naturally occurs as a mixture of
atropisomers.

Modern Extraction Techniques and Solvent Selection

While the specific protocol for agathisflavone uses conventional methods, modern techniques can be

applied for improved efficiency.

e Modern Extraction Techniques: Techniques like Microwave-Assisted Extraction (MAE) and
Ultrasound-Assisted Extraction (UAE) are superior to conventional methods like maceration and
Soxhlet. They offer high extraction yields in shorter times, use less solvent, and can improve
efficiency [5] [6].

e Solvent Selection Principles: The choice of solvent is critical. The principle of "like dissolves like"
applies, meaning solvents with a polarity close to that of the target solute generally perform better.
Ethanol and Methanol are considered universal solvents for phytochemical extraction [7]. Ethanol, in
particular, has been consistently shown to be an effective solvent for extracting bioactive compounds
and is often preferred over methanol due to its lower toxicity [5] [8].

Analytical Separation and Quantification

For analytical purposes or further purification after initial extraction, High-Performance Liquid
Chromatography (HPLC) is a standard method. The phytochemical composition of plant extracts, which can
include compounds like agathisflavone, is commonly determined using reverse-phase HPLC coupled with
a Diode Array Detector (HPLC-DAD) [8]. This technique helps in identifying and quantifying specific

compounds based on their retention times and UV-Vis spectra compared to standards.

Documented Bioactivities and Research Applications
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Agathisflavone has shown promising biological activities in pre-clinical studies, which justify the interest in
its extraction. The following diagram illustrates key mechanisms and effects of agathisflavone on neural

cells, based on current research.
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Summary of Agathisflavone's Key Bioactivities

¢ Antioxidant Activity: Agathisflavone exhibits potent, concentration-dependent antioxidant activity
against various free radicals (DPPH, ABTS, hydroxyl, and nitric oxide). It also shows strong reducing
potential and inhibits lipid peroxidation, comparable to the standard antioxidant Trolox [1] [2] [4].

¢ Neuroprotective and Anti-inflammatory Effects: In models of central nervous system injuries,
agathisflavone modulates glial cell activation, attenuating neuroinflammation. It downregulates the
expression of key markers like GFAP (in astrocytes) and pro-inflammatory factors like the NRLP3
inflammasome and IL-1( (in microglia) [3].

¢ Anti-glioblastoma Activity: Agathisflavone demonstrates cytotoxicity against human and rat
glioblastoma (brain cancer) cells, reducing cell viability and migration at low micromolar
concentrations (5-30 uM). It also modulates the expression of oncomirs (miR-125b, miR-155) and
inflammatory mediators in tumor cells [9].

Key Takeaways for Researchers
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e Standardized Extraction: The most validated protocol for isolating agathisflavone involves
methanolic extraction of Caesalpinia pyramidalis leaves, followed by silica gel chromatography.

e Embrace Modern Techniques: Consider applying MAE or UAE with ethanol as a greener, more
efficient alternative to classic maceration for the initial extraction step.

¢ Promising Bioactivity: The compelling pre-clinical evidence for agathisflavone's antioxidant,
neuroprotective, and anti-tumor effects underscores its potential as a candidate for further drug
development.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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